Cas no 13924-96-4 (5-Hydroxypyrazinecarboxamide)

• Product Name: 5-Hydroxypyrazinecarboxamide
• CAS No: 13924-96-4
• MF: C₅H₅N₃O₂
• MW: 139.112100362778
• MDL: MFCD20544811
• CID: 166005
• PubChem ID: 151823
• Update Time: 2025-06-09

5-Hydroxypyrazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxamide,4,5-dihydro-5-oxo-
• 5-Hydroxypyrazinecarboxamide
• 6-oxo-1H-pyrazine-3-carboxamide
• 2-Carbamoyl-5-hydroxy-pyrazin
• 2-Carboxamido-5-hydroxypyrazin
• 2-Carboxamido-5-hydroxypyrazine
• 5-hydroxy-(8CI)-pyrazinecarboxamide
• 5-Hydroxypyrazinamide
• 5-oxo-4,5-dihydro-pyrazine-2-carboxylic acid amide
• AC1L4742
• HMDB01978
• Pyrazinecarboxamide, 4,5-dihydro-5-oxo-
• SureCN9681925
• Pyrazinecarboxamide, 4,5-dihydro-5-oxo
• CHEBI:166571
• 5-carbamoylpyrazin-2-one
• SY241817
• XENWQEOTDAQROM-UHFFFAOYSA-N
• NS00124728
• MFCD19160577
• 13924-96-4
• 5-oxo-4,5-dihydropyrazine-2-carboxamide
• J-007254
• DTXSID20160973
• SCHEMBL9681925
• AS-30100
• AKOS006237904
• Q63395802
• 5-hydroxypyrazine-2-carboxamide
• CS-0062145
• 5-Hydroxy-pyrazine-2-carboxylic acid amide
• DB-296149
• 2-Carboxamido-5-hydroxypyrazine; 5-Hydroxypyrazinecarboxamide; 4,5-Dihydro-5-oxopyrazinecarboxamide;

• MDL： MFCD20544811
• Inchi： 1S/C5H5N3O2/c6-5(10)3-1-8-4(9)2-7-3/h1-2H,(H2,6,10)(H,8,9)
• InChI Key： XENWQEOTDAQROM-UHFFFAOYSA-N
• SMILES： O=C1C=NC(C(N)=O)=CN1

Computed Properties

• Exact Mass: 139.03825
• Monoisotopic Mass: 139.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• PSA: 84.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 5-Hydroxypyrazinecarboxamide

Recent Advances in the Study of 5-Hydroxypyrazinecarboxamide (CAS: 13924-96-4): A Comprehensive Research Brief

5-Hydroxypyrazinecarboxamide (CAS: 13924-96-4) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, known for its unique chemical structure and biological activity, has been the subject of numerous studies aimed at exploring its pharmacological properties. Recent advancements in synthetic chemistry and molecular biology have enabled researchers to delve deeper into the mechanisms of action and potential applications of 5-Hydroxypyrazinecarboxamide, making it a promising candidate for drug development.

One of the key areas of research focuses on the compound's role as an intermediate in the synthesis of various bioactive molecules. Studies have demonstrated that 5-Hydroxypyrazinecarboxamide can be effectively utilized in the production of antiviral and anticancer agents. For instance, recent publications highlight its incorporation into novel nucleoside analogs, which exhibit potent inhibitory effects against viral polymerases. These findings underscore the compound's versatility and its potential to contribute to the development of next-generation therapeutics.

In addition to its synthetic utility, 5-Hydroxypyrazinecarboxamide has been investigated for its direct biological effects. Preclinical studies have shown that the compound possesses notable antioxidant and anti-inflammatory properties, which could be leveraged in the treatment of chronic inflammatory diseases. Mechanistic studies reveal that these effects are mediated through the modulation of key signaling pathways, including the NF-κB and Nrf2 pathways. Such insights provide a solid foundation for further exploration of the compound's therapeutic potential.

Another promising avenue of research involves the use of 5-Hydroxypyrazinecarboxamide in combination therapies. Recent clinical trials have explored its synergistic effects with established chemotherapeutic agents, yielding encouraging results in terms of enhanced efficacy and reduced toxicity. These studies highlight the compound's potential to improve existing treatment regimens, particularly in oncology. Furthermore, advancements in drug delivery systems, such as nanoparticle-based formulations, have opened new possibilities for optimizing the pharmacokinetic profile of 5-Hydroxypyrazinecarboxamide.

Despite these advancements, challenges remain in the development of 5-Hydroxypyrazinecarboxamide-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical and clinical testing. However, the growing body of evidence supporting its pharmacological benefits suggests that 5-Hydroxypyrazinecarboxamide holds considerable promise as a therapeutic agent. Future research efforts should focus on elucidating its mechanism of action in greater detail and exploring its applicability across a broader range of medical conditions.

In conclusion, the ongoing research on 5-Hydroxypyrazinecarboxamide (CAS: 13924-96-4) underscores its significance in the field of chemical biology and pharmaceutical sciences. With its diverse applications and potential therapeutic benefits, this compound represents a valuable asset in the quest for innovative medical solutions. Continued investment in research and development will be crucial to unlocking its full potential and translating laboratory findings into clinical practice.